Cas no 2137550-86-6 (5-Pyrimidinecarboxylic acid, 2-[1-(ethylamino)ethyl]-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-[1-(ethylamino)ethyl]-
• CAS No: 2137550-86-6
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5256933
• Update Time: 2025-10-31

5-Pyrimidinecarboxylic acid, 2-[1-(ethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-[1-(ethylamino)ethyl]-

• Inchi： 1S/C9H13N3O2/c1-3-10-6(2)8-11-4-7(5-12-8)9(13)14/h4-6,10H,3H2,1-2H3,(H,13,14)
• InChI Key： LMTBQQVDOUMMNF-UHFFFAOYSA-N
• SMILES： C1(C(NCC)C)=NC=C(C(O)=O)C=N1

Additional information on 5-Pyrimidinecarboxylic acid, 2-[1-(ethylamino)ethyl]-

Comprehensive Overview of 5-Pyrimidinecarboxylic acid, 2-[1-(ethylamino)ethyl]- (CAS No. 2137550-86-6)

5-Pyrimidinecarboxylic acid, 2-[1-(ethylamino)ethyl]- (CAS No. 2137550-86-6) is a specialized organic compound belonging to the pyrimidine family, a class of heterocyclic aromatic compounds with significant applications in pharmaceuticals, agrochemicals, and material sciences. The compound features a unique molecular structure combining a pyrimidine ring with a carboxylic acid group and an ethylaminoethyl substituent, making it a versatile intermediate for synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

The growing demand for pyrimidine derivatives in medicinal chemistry has propelled studies on 5-Pyrimidinecarboxylic acid, 2-[1-(ethylamino)ethyl]-. Its structural motif is frequently explored in the design of small-molecule therapeutics targeting metabolic disorders and infectious diseases. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as computational models predict their binding affinities to biological targets. This aligns with the increasing searches for "pyrimidine-based drug candidates" and "CAS 2137550-86-6 applications" in scientific databases.

From a synthetic perspective, the compound’s carboxylic acid functionality allows for facile derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. This adaptability is crucial for optimizing pharmacokinetic profiles, a topic frequently queried in forums discussing "how to modify pyrimidine scaffolds." Additionally, the ethylaminoethyl side chain introduces basicity, which can influence solubility and bioavailability—key considerations in modern preclinical research.

Environmental and regulatory aspects of 5-Pyrimidinecarboxylic acid, 2-[1-(ethylamino)ethyl]- are also under scrutiny, as sustainable chemistry gains traction. Researchers are investigating greener synthesis routes, such as catalytic methods or solvent-free reactions, to reduce waste. Queries like "eco-friendly synthesis of pyrimidines" reflect this shift. Moreover, the compound’s stability under various conditions is a recurring topic, particularly for storage and transportation in industrial settings.

In summary, 5-Pyrimidinecarboxylic acid, 2-[1-(ethylamino)ethyl]- (CAS No. 2137550-86-6) represents a promising building block in multidisciplinary research. Its integration into high-throughput screening libraries and compatibility with structure-activity relationship (SAR) studies underscore its relevance. As the scientific community continues to explore its potential, this compound is poised to contribute to advancements in therapeutics and beyond.